N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H20ClNO/c20-17-11-5-4-8-15(17)14-21-18(22)19(12-6-7-13-19)16-9-2-1-3-10-16/h1-5,8-11H,6-7,12-14H2,(H,21,22)
• InChI Key: PWMNVTFFYURTBV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C19H20ClNO
• Molecular Weight: 313.8 g/mol

Description

N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide is an organic compound that belongs to the class of carboxamides. This compound is characterized by the presence of a chlorophenyl group, a phenyl group, and a cyclopentane ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide typically involves the reaction of 2-chlorobenzyl chloride with 1-phenylcyclopentanecarboxylic acid in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in an organic solvent like dichloromethane. The product is then purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• N-[(2-chlorophenyl)methyl]-1-phenylcyclohexane-1-carboxamide
• N-[(2-chlorophenyl)methyl]-1-phenylcycloheptane-1-carboxamide
• N-[(2-chlorophenyl)methyl]-1-phenylcyclobutane-1-carboxamide

Uniqueness

N-[(2-chlorophenyl)methyl]-1-phenylcyclopentane-1-carboxamide is unique due to its specific structural features, such as the cyclopentane ring and the presence of both chlorophenyl and phenyl groups. These structural elements contribute to its distinct chemical reactivity and biological activity, setting it apart from similar compounds.